![molecular formula C13H16O2 B174685 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene CAS No. 196302-41-7](/img/structure/B174685.png)
8-Ethoxy-5-methoxy-1,2-dihydronaphthalene
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Overview
Description
8-Ethoxy-5-methoxy-1,2-dihydronaphthalene, also known as EM-DN, is a chemical compound that has been widely used in scientific research. EM-DN is a naphthalene derivative that has shown potential in various applications due to its unique chemical properties.
Scientific Research Applications
8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has been studied extensively in scientific research due to its potential applications in various fields. One of the primary uses of this compound is as a fluorescent probe for the detection of metal ions. This compound has also been used as a ligand in the synthesis of metal complexes and as a precursor for the synthesis of other naphthalene derivatives. Additionally, this compound has been studied for its potential use as an antioxidant and anti-inflammatory agent.
Mechanism of Action
The mechanism of action of 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene is not fully understood, but it is believed to be related to its ability to chelate metal ions. This compound has been shown to selectively bind to copper ions, which can lead to the formation of a stable complex. This complex is believed to be responsible for the antioxidant and anti-inflammatory effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound has antioxidant and anti-inflammatory properties. This compound has also been shown to inhibit the formation of reactive oxygen species and to protect against oxidative stress. In vivo studies have demonstrated that this compound can reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
8-Ethoxy-5-methoxy-1,2-dihydronaphthalene has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. This compound is also stable under a range of conditions, making it suitable for use in various experimental settings. However, this compound has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene. One area of interest is the development of new fluorescent probes based on this compound. Another potential application is the use of this compound as a therapeutic agent for the treatment of inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity issues.
Synthesis Methods
8-Ethoxy-5-methoxy-1,2-dihydronaphthalene can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzaldehyde with ethyl acetoacetate, followed by the reduction of the resulting product with sodium borohydride. The final product is obtained through a cyclization reaction of the intermediate compound with acetic anhydride.
Properties
196302-41-7 | |
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.26 g/mol |
IUPAC Name |
8-ethoxy-5-methoxy-1,2-dihydronaphthalene |
InChI |
InChI=1S/C13H16O2/c1-3-15-13-9-8-12(14-2)10-6-4-5-7-11(10)13/h4,6,8-9H,3,5,7H2,1-2H3 |
InChI Key |
UFKBXCDTAVOEDJ-UHFFFAOYSA-N |
SMILES |
CCOC1=C2CCC=CC2=C(C=C1)OC |
Canonical SMILES |
CCOC1=C2CCC=CC2=C(C=C1)OC |
synonyms |
Naphthalene, 8-ethoxy-1,2-dihydro-5-methoxy- (9CI) |
Origin of Product |
United States |
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